Cas no 23975-61-3 (1-(3-CHLOROPHENYL)-4,4,4-TRIFLUOROBUTANE-1,3-DIONE)

• Product Name: 1-(3-CHLOROPHENYL)-4,4,4-TRIFLUOROBUTANE-1,3-DIONE
• CAS No: 23975-61-3
• MF: C₁₀H₆ClF₃O₂
• MW: 250.601652622223
• MDL: MFCD03420675
• CID: 889946
• PubChem ID: 15338012
• Update Time: 2025-06-08

1-(3-CHLOROPHENYL)-4,4,4-TRIFLUOROBUTANE-1,3-DIONE Chemical and Physical Properties

Names and Identifiers

• 1-(3-CHLOROPHENYL)-4,4,4-TRIFLUOROBUTANE-1,3-DIONE
• 1-(3-chlorophenyl)-4,4,4-trifluoro-1,3-butanedione
• 1-(3-chloro-phenyl)-4,4,4-trifluoro-butane-1,3-dione
• 1,3-Butanedione,1-(3-chlorophenyl)-4,4,4-trifluoro
• 4-(3'-Chlorophenyl)-1,1,1-trifluorobutane-2,4-dione

• MDL： MFCD03420675
• Inchi： 1S/C10H6ClF3O2/c11-7-3-1-2-6(4-7)8(15)5-9(16)10(12,13)14/h1-4H,5H2
• InChI Key： GPVNZSVLBPWQEO-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(CC(C(F)(F)F)=O)=O

Computed Properties

• Exact Mass: 250.00100
• Monoisotopic Mass: 250.0008416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• Boiling Point: 105°C/1mm
• PSA: 34.14000
• LogP: 3.04420

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(3-CHLOROPHENYL)-4,4,4-TRIFLUOROBUTANE-1,3-DIONE

Comprehensive Overview of 1-(3-CHLOROPHENYL)-4,4,4-TRIFLUOROBUTANE-1,3-DIONE (CAS No. 23975-61-3)

1-(3-CHLOROPHENYL)-4,4,4-TRIFLUOROBUTANE-1,3-DIONE (CAS No. 23975-61-3) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical intermediates, agrochemical synthesis, and advanced material science. This β-diketone derivative is characterized by its unique trifluoromethyl and chlorophenyl functional groups, which contribute to its reactivity and versatility in chemical applications. Researchers and industry professionals often search for "synthesis of 1-(3-chlorophenyl)-4,4,4-trifluorobutane-1,3-dione" or "CAS 23975-61-3 applications," reflecting its growing relevance in modern chemistry.

The compound's molecular structure, featuring a chlorophenyl ring and a trifluorobutane-dione backbone, makes it a valuable building block for designing complex molecules. Its electron-withdrawing properties are particularly useful in catalysis and ligand design, topics frequently explored in academic forums and patent literature. Recent trends in green chemistry have also spurred interest in optimizing its synthesis to reduce environmental impact, aligning with global sustainability goals.

In pharmaceutical research, 1-(3-CHLOROPHENYL)-4,4,4-TRIFLUOROBUTANE-1,3-DIONE serves as a precursor for bioactive molecules, including potential enzyme inhibitors and antimicrobial agents. Searches like "23975-61-3 in drug discovery" highlight its role in medicinal chemistry. Meanwhile, its stability under various conditions makes it suitable for high-performance material development, such as polymers with enhanced thermal resistance—a topic trending in material science communities.

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From a commercial perspective, suppliers and manufacturers emphasize the compound's batch consistency and scalability, addressing common queries like "bulk suppliers of 1-(3-chlorophenyl)-4,4,4-trifluorobutane-1,3-dione." Regulatory compliance, such as REACH and GMP certifications, further ensures its safe handling and integration into global supply chains. As innovation in fluorinated compounds accelerates, this diketone remains a focal point for interdisciplinary research and industrial adoption.

In summary, 1-(3-CHLOROPHENYL)-4,4,4-TRIFLUOROBUTANE-1,3-DIONE (CAS No. 23975-61-3) exemplifies the convergence of synthetic chemistry and applied science. Its multifaceted applications—from pharmaceutical intermediates to advanced materials—reflect its adaptability to evolving technological demands. By addressing frequently searched terms and aligning with contemporary scientific trends, this overview aims to bridge knowledge gaps while enhancing the compound's visibility in academic and industrial discourse.